2-(2,2-Dimethylpropyl)-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C9H13NO2S/c1-9(2,3)4-7-10-5-6(13-7)8(11)12/h5H,4H2,1-3H3,(H,11,12)
• InChI Key: FQLCTOUZKZFXHW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1=NC=C(S1)C(=O)O
• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazole ring, the carboxylic acid group, and the “2,2-Dimethylpropyl” group. The thiazole ring is a five-membered ring with one nitrogen atom and one sulfur atom. The carboxylic acid group (-COOH) typically participates in hydrogen bonding due to the presence of the polar C=O and O-H bonds.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The carboxylic acid group is typically reactive and can participate in various reactions such as esterification and amide formation. The thiazole ring, being a heterocycle, may also have unique reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar carboxylic acid group could impart some degree of polarity to the molecule, affecting its solubility in different solvents.

Scientific Research Applications

Design Mimics of Protein Secondary Structures

Thiazole derivatives, such as 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids (ATCs), are highlighted for their potential as design mimics of protein secondary structures, including helices, β-sheets, turns, and β-hairpins. A study demonstrates a versatile chemical route to synthesize these compounds, emphasizing their utility in modeling and understanding protein function and structure (L. Mathieu et al., 2015).

Luminescence Sensing

Thiazole-based lanthanide metal-organic frameworks have been synthesized and explored for their luminescence sensing capabilities, particularly for benzaldehyde derivatives. These frameworks exhibit selective sensitivity, demonstrating the potential of thiazole compounds in chemical sensing technologies (B. Shi et al., 2015).

Synthesis of Cysteine Derivatives

Research on thiazoline-4-carboxylates, which are closely related to thiazole carboxylic acids, reveals a method for synthesizing cysteine derivatives incorporating cyclopropyl groups. These findings may indicate the versatility of thiazole derivatives in synthesizing amino acids with potential applications in medicinal chemistry and drug development (M. W. Nötzel et al., 2001).

Electronic Structure and Spectral Features

A detailed study on 4-methylthiadiazole-5-carboxylic acid, a compound with a core structure similar to thiazole derivatives, provides insights into its structural, electronic, and spectroscopic properties. Such research underscores the importance of thiazole derivatives in understanding molecular properties that could be crucial for developing new materials or drugs (Isha Singh et al., 2019).

Safety and Hazards

As with any chemical compound, handling “2-(2,2-Dimethylpropyl)-1,3-thiazole-5-carboxylic acid” would require appropriate safety measures. Without specific information, it’s generally advisable to use personal protective equipment and handle the compound in a well-ventilated area.

Future Directions

The study of thiazole-containing compounds is an active area of research due to their prevalence in biologically active molecules. Future research on “2-(2,2-Dimethylpropyl)-1,3-thiazole-5-carboxylic acid” could explore its potential biological activity and applications in medicinal chemistry.